Quenched hexacene optoacoustic nanoparticles†
Journal of Materials Chemistry B Pub Date: 2017-10-27 DOI: 10.1039/C7TB02633A
Abstract
Optoacoustic (photoacoustic) imaging enables high-resolution optical imaging at depths well beyond optical microscopy, revolutionizing optical interrogation of tissues. Operation in the near-infrared (NIR) is nevertheless necessary to capitalize on the technology potential and reach depths of several centimeters. Using Flash NanoPrecipitation for highly-scalable single-step encapsulation of hydrophobic hexacene at self-quenching concentrations, we propose quenched fluorescence-dye nanoparticles as a potent alternative to NIR metal nanoparticles for strong optoacoustic signal generation. Comprehensive hexacene-based nanoparticle characterization was based on a 5-step approach that examined the physicochemical features (Step 1), optoacoustic signal generation (Step 2), stability (Step 3), biocompatibility (Step 4) and spectral sensitivity (Step 5). Using this characterization framework we showcase the discovery of two nanoparticle formulations, QH2-50 nm and QH2-100 nm that attain superior stability characteristics and optimal optoacoustic properties compared to gold standards commonly employed for near-infrared optoacoustics. We discuss encapsulation and self-quenching (ESQ) of organic dyes as a promising strategy to generate optimal optoacoustic particles.
Recommended Literature
- [1] Interactions of adsorbed poly(ethylene oxide) mushrooms with a bare silica–ionic liquid interface
- [2] A hierarchical 2D Ni–Mo–S nanosheet@nitrogen doped graphene hybrid as a Pt-free cathode for high-performance dye sensitized solar cells and fuel cells†
- [3] The differential effect of apoferritin-PbS nanocomposites on cell cycle progression in normal and cancerous cells†
- [4] Nitrogen-doped carbon nanoparticles derived from acrylonitrile plasma for electrochemical oxygen reduction†
- [5] Fabrication of a biofuel cell improved by the π-conjugated electron pathway effect induced from a new enzyme catalyst employing terephthalaldehyde†
- [6] Breath figure in non-aqueous vapor†
- [7] Solvent-free Wittig olefination with stabilized phosphoranes—scope and limitations†
- [8] Back cover
- [9] Process monitor for an ammoniacal nickel solution employing an infrared light-emitting diode and a log-ratio amplifier
- [10] A vinyl silylsilylene and its activation of strong homo- and heteroatomic bonds†
Journal Nameļ¼Journal of Materials Chemistry B
Research Products
-
CAS no.: 157887-82-6